Cas no 106054-18-6 (D-epi-Inositol,3,4-dideoxy-2-C-(hydroxymethyl)-4-[[(1S,4R,5S,6S)-4,5,6-trihydroxy-3-(hydroxymethyl)-2-cyclohexen-1-yl]amino]-)

• Product Name: D-epi-Inositol,3,4-dideoxy-2-C-(hydroxymethyl)-4-[[(1S,4R,5S,6S)-4,5,6-trihydroxy-3-(hydroxymethyl)-2-cyclohexen-1-yl]amino]-
• CAS No: 106054-18-6
• MF: C₁₄H₂₅NO₉
• MW: 351.349605321884
• CID: 144892
• PubChem ID: 194720
• Update Time: 2025-04-19

D-epi-Inositol,3,4-dideoxy-2-C-(hydroxymethyl)-4-[[(1S,4R,5S,6S)-4,5,6-trihydroxy-3-(hydroxymethyl)-2-cyclohexen-1-yl]amino]- Chemical and Physical Properties

Names and Identifiers

• D-epi-Inositol,3,4-dideoxy-2-C-(hydroxymethyl)-4-[[(1S,4R,5S,6S)-4,5,6-trihydroxy-3-(hydroxymethyl)-2-cyclohexen-1-yl]amino]-
• Validoxylamine G
• 1-(hydroxymethyl)-5-{[4,5,6-trihydroxy-3-(hydroxymethyl)cyclohex-2-en-1-yl]amino}cyclohexane-1,2,3,4-tetrol
• D-epi-Inositol, 3,4-dideoxy-2-C-(hydroxymethyl)-4-((4,5,6-trihydroxy-3-(hydroxymethyl)-2-cyclohexen-1-yl)amino)-, (1S-(1alpha,4alpha,5beta,6alpha))-
• 3,4-Dideoxy-2-C-hydroxymethyl-4-[[(1S)-4β,5α,6β-trihydroxy-3-hydroxymethyl-2-cyclohexen-1β-yl]amino]-D-epi-inositol
• DTXSID20909884
• SCHEMBL5158027
• CHEBI:222391
• 106054-18-6
• RZSPTXNJXPJAAB-UHFFFAOYSA-N
• 1-(hydroxymethyl)-5-[[4,5,6-trihydroxy-3-(hydroxymethyl)cyclohex-2-en-1-yl]amino]cyclohexane-1,2,3,4-tetrol
• (+)-Validoxylamine G

• Inchi： 1S/C14H25NO9/c16-3-5-1-6(9(19)11(21)8(5)18)15-7-2-14(24,4-17)13(23)12(22)10(7)20/h1,6-13,15-24H,2-4H2
• InChI Key： RZSPTXNJXPJAAB-UHFFFAOYSA-N
• SMILES： OC1(CO)C(C(C(C(C1)NC1C=C(CO)C(C(C1O)O)O)O)O)O

Computed Properties

• Exact Mass: 351.15295
• Monoisotopic Mass: 351.153
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 9
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -5.2
• Topological Polar Surface Area: 194Ų

Experimental Properties

• Density: 1.71
• Boiling Point: 619.5°Cat760mmHg
• Flash Point: 226.3°C
• Refractive Index: 1.705
• PSA: 194.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aminocyclitols